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Abstract

Nodinitib-1, also known as ML-130 or CID-1088438, is a potent and selective inhibitor of the
Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1).[1][2] As a key sensor
in the innate immune system, NOD1 recognizes bacterial peptidoglycans, triggering signaling
cascades that lead to the activation of NF-kB and MAPK pathways and subsequent
inflammatory responses.[3][4] Nodinitib-1 serves as a valuable chemical probe for
investigating the roles of NODL1 in various physiological and pathological processes, including
infectious and inflammatory diseases.[1][5] This document provides detailed protocols for the
preparation of Nodinitib-1 solutions using Dimethyl Sulfoxide (DMSO), along with its
physicochemical properties, storage recommendations, and established experimental
applications.

Physicochemical Properties and Storage

Nodinitib-1 is a cell-permeable aminobenzimidazole compound.[6] It is supplied as a
crystalline solid and should be handled with appropriate safety precautions.[3]
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Property Value Reference
Synonyms ML-130, CID-1088438 [31[7]
Molecular Formula C14H13N30:2S [3]
Molecular Weight 287.34 g/mol [1]

Purity >95% [31[7]
Appearance Crystalline solid [3]

Storage (Solid)

-20°C for = 4 years

[3]7]

Storage (in DMSO)

1 year at -80°C, 1 month at
-20°C

[1]

Nodinitib-1 Solution Preparation with DMSO

DMSO is the recommended solvent for preparing stock solutions of Nodinitib-1 due to its high

solubility.[3][8] It is crucial to use anhydrous (fresh) DMSO, as moisture can reduce the

solubility of the compound.[1][9]

Solubility Data

Solvent Approximate Solubility Reference
DMSO 13 mg/mL (~45 mM) [31[7]
DMSO 57 mg/mL (~198 mM) [1]

DMSO up to 100 mM

Dimethylformamide (DMF) ~20 mg/mL [3]

Ethanol up to 10 mM

Aqueous Buffers Sparingly soluble [3]

Note: The variability in reported DMSO solubility may be due to differences in purity,

temperature, and the specific source of the compound and solvent. It is recommended to start

with a lower concentration and gently warm or sonicate to aid dissolution if needed.[10]
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Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

e Nodinitib-1 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

e \Vortex mixer

e Analytical balance

Procedure:

o Calculate the required mass of Nodinitib-1.:

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 0.010 mol/L x 0.001 L x 287.34 g/mol = 2.8734 mg

e Weigh Nodinitib-1:

o Carefully weigh out approximately 2.87 mg of Nodinitib-1 powder and place it in a sterile
microcentrifuge tube.

e Add DMSO:
o Add 1 mL of anhydrous DMSO to the tube containing the Nodinitib-1.
» Dissolve the compound:

o Vortex the solution until the Nodinitib-1 is completely dissolved. Gentle warming (e.g., in a
37°C water bath) or brief sonication can be used to facilitate dissolution if necessary.
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o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[1]
o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1]

Experimental Protocols and Applications

Nodinitib-1 is a selective inhibitor of NOD1-dependent NF-kB and MAPK signaling, with a
reported ICso of approximately 0.56 to 0.6 uM.[1][3][11] It exhibits significant selectivity over
NOD2.[1]

NOD1 Signaling Pathway and Inhibition by Nodinitib-1
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NF-«B Reporter Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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